Cas no 37692-14-1 (Benzenesulfenyl chloride, 3-nitro-)

• Product Name: Benzenesulfenyl chloride, 3-nitro-
• CAS No: 37692-14-1
• MF: C₆H₄ClNO₂S
• MW: 189.619459152222
• CID: 1485643
• PubChem ID: 15620686
• Update Time: 2025-04-21

Benzenesulfenyl chloride, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfenyl chloride, 3-nitro-
• (3-nitrophenyl) thiohypochlorite
• 3-nitrobenzenesulfenyl chloride
• m-nitrobenzenesulfenyl chloride
• thiohypochlorous acid (3-nitrophenyl) ester
• GBIYAVWBYTZRNJ-UHFFFAOYSA-N
• 1-(Chlorosulfanyl)-3-nitrobenzene
• SCHEMBL8574142
• DTXSID70575896
• 37692-14-1

• Inchi： 1S/C6H4ClNO2S/c7-11-6-3-1-2-5(4-6)8(9)10/h1-4H
• InChI Key： GBIYAVWBYTZRNJ-UHFFFAOYSA-N
• SMILES： ClSC1=CC=CC(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 188.96522
• Monoisotopic Mass: 188.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes